Cas no 57993-29-0 (Phenol, 4-(ethylsulfonyl)-3-methyl-, methylcarbamate)
57993-29-0 structure
Product Name:Phenol, 4-(ethylsulfonyl)-3-methyl-, methylcarbamate
CAS No:57993-29-0
MF:C11H17NO5S
MW:275.321382284164
CID:343542
PubChem ID:71443863
Update Time:2025-04-19
Phenol, 4-(ethylsulfonyl)-3-methyl-, methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-(ethylsulfonyl)-3-methyl-, methylcarbamate
- 4-ethylsulfonyl-3-methylphenol,methylcarbamic acid
- DTXSID40852666
- Methylcarbamic acid--4-(ethanesulfonyl)-3-methylphenol (1/1)
- 57993-29-0
-
- Inchi: 1S/C9H12O3S.C2H5NO2/c1-3-13(11,12)9-5-4-8(10)6-7(9)2;1-3-2(4)5/h4-6,10H,3H2,1-2H3;3H,1H3,(H,4,5)
- InChI Key: IBIUSYRYAJVQMJ-UHFFFAOYSA-N
- SMILES: S(CC)(C1C=CC(=CC=1C)O)(=O)=O.OC(NC)=O
Computed Properties
- Exact Mass: 275.08281
- Monoisotopic Mass: 275.08274382g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 295
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 112Ų
Experimental Properties
- PSA: 103.7
Phenol, 4-(ethylsulfonyl)-3-methyl-, methylcarbamate Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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